Cas no 1804912-03-5 (Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804912-03-5
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4859309
• Update Time: 2025-10-20

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)7-4(2-13)6(8(11)12)5(10)3-14-7/h3,8H,1H3
• InChI Key： FAJHMGNRHDQMKG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804912-03-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804912-03-5) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its role in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it an invaluable building block for synthetic chemists.

The compound's structure is particularly noteworthy for its potential applications in medicinal chemistry. The pyridine core is a common scaffold in many bioactive molecules, and the modifications present in this compound contribute to its reactivity and utility. Specifically, the 5-bromo group allows for further functionalization via cross-coupling reactions, while the 3-cyano group introduces a polar site that can interact with biological targets. Additionally, the 4-(difluoromethyl) group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate has emerged as a crucial intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for these inhibitors is largely attributed to its ability to undergo selective modifications at multiple sites.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug development processes. Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate plays a pivotal role in these methodologies by enabling efficient and scalable synthesis of complex molecules. Researchers have leveraged its structural features to develop novel heterocyclic compounds with enhanced pharmacological properties. For example, derivatives of this compound have shown promise as antiviral agents, owing to their ability to disrupt viral replication mechanisms.

The importance of this compound is further underscored by its application in the development of next-generation agrochemicals. Pyridine-based compounds are widely used in pesticides and herbicides due to their efficacy and environmental compatibility. Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate serves as a key intermediate in synthesizing these agrochemicals, contributing to the creation of more sustainable and effective crop protection agents.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies have revealed that its structure optimally interacts with biological targets, making it an ideal candidate for drug discovery programs. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity, guiding the design of more potent therapeutic agents.

The synthetic pathways involving Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate are diverse and well-documented. One common approach involves the bromination of a pyridine precursor followed by cyano group introduction and subsequent difluoromethylation. These steps highlight the compound's versatility as a synthetic intermediate, allowing for the introduction of various functional groups with high precision.

The demand for high-quality intermediates like Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate continues to grow as pharmaceutical companies seek innovative solutions for drug development challenges. Its availability from reputable chemical suppliers ensures that researchers can access this critical building block without compromise on purity or yield. This accessibility is essential for maintaining the momentum in pharmaceutical innovation.

In conclusion, Methyl 5-bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804912-03-5) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and development efforts worldwide.